Cas no 916420-57-0 (3-[3-Methyl-5-(trifluoromethoxy)phenyl]propionic acid)

• Product Name: 3-[3-Methyl-5-(trifluoromethoxy)phenyl]propionic acid
• CAS No: 916420-57-0
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 3161406
• PubChem ID: 46737543
• Update Time: 2025-04-21

3-[3-Methyl-5-(trifluoromethoxy)phenyl]propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-[3-Methyl-5-(trifluoromethoxy)phenyl]propionic acid
• Benzenepropanoic acid, 3-methyl-5-(trifluoromethoxy)-
• 3-(3-Methyl-5-(trifluoromethoxy)phenyl)propanoic acid
• CS-0321840
• 3-[3-methyl-5-(trifluoromethoxy)phenyl]propanoic acid
• 3-[3-Methyl-5-(trifluoromethoxy)-phenyl]propionic acid
• 3-(3-Methyl-5-(trifluoromethoxy)phenyl)propanoicacid
• 916420-57-0
• MFCD09025376
• AKOS015956864
• JS-4611

• MDL： MFCD09025376
• Inchi： 1S/C11H11F3O3/c1-7-4-8(2-3-10(15)16)6-9(5-7)17-11(12,13)14/h4-6H,2-3H2,1H3,(H,15,16)
• InChI Key： LEZTWHDBDSJSTN-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C=C(C=1)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 248.066
• Monoisotopic Mass: 248.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids